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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B017828 Get Quote

Narasin Sodium: A Comprehensive Technical
Guide
Narasin sodium, the sodium salt of the polyether ionophore antibiotic narasin, is a significant

compound in veterinary medicine and a subject of growing interest in biomedical research. This

technical guide provides an in-depth overview of its molecular structure, physicochemical

properties, mechanism of action, and applications, with a focus on the experimental

methodologies used in its study.

Molecular and Physicochemical Profile
Narasin is a polyether antibiotic produced by the fermentation of Streptomyces aureofaciens.[1]

It is structurally similar to salinomycin, with the addition of a methyl group.[1] The commercially

available form is typically the sodium salt, which is prepared from narasin by taking advantage

of the carboxylic acid that readily ionizes and forms a salt in sodium hydroxide solutions.[2][3]

Chemical Structure and Identity
The chemical identity of narasin sodium is well-defined.

Table 1: Chemical Identification of Narasin and Narasin Sodium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b017828?utm_src=pdf-interest
https://www.benchchem.com/product/b017828?utm_src=pdf-body
https://en.wikipedia.org/wiki/Narasin
https://en.wikipedia.org/wiki/Narasin
https://toku-e.com/narasin-sodium/
https://agscientific.com/products/biochemicals/ionophores/polyether-ionophores/narasin-sodium-salt-25-mg.html
https://www.benchchem.com/product/b017828?utm_src=pdf-body
https://www.benchchem.com/product/b017828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Narasin Narasin Sodium

IUPAC Name

α-ethyl-6-[5-[2-(5

ethyltetrahydro-5-hydroxy-6-

methyl-2H-pyran-2-yl)-15-

hydroxy-2, 10, 12-trimethyl-1,

6, 8- trioxadispiro [4.1. 5.3]

pentadec-13-en-9-yl]-2-

hydroxy-1, 3-dimethyl-

4oxoheptyl] tetrahydro-3,5-

dimethyl-2H-pyran-2-acetic

acid[4]

Not specified

Synonyms
4-Methylsalinomycin, Narasin

A[5][6]

4-Methylsalinomycin sodium

salt, Monteban[3][6][7]

CAS Number 55134-13-9[5] 58331-17-2[2]

Molecular Formula C43H72O11[5] C43H71NaO11[2]

Molecular Weight 765.0 g/mol [5] 787.0 g/mol [2]

Physicochemical Properties
The physical and chemical characteristics of narasin sodium dictate its handling, formulation,

and biological activity.

Table 2: Physicochemical Properties of Narasin and Narasin Sodium
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Property Value

Appearance White solid[2][5]

Melting Point (crystalline narasin sodium salt) 158 - 160°C[4][8][9]

Solubility

Soluble in ethanol, methanol, DMF, DMSO,

acetone, benzene, chloroform, and ethyl

acetate.[2][4][6][8][10] Limited water solubility.[2]

[4][8][10]

Storage Conditions -20°C[2][5]

Purity (typical) >98% by HPLC[2][5]

Mechanism of Action
Narasin's biological activity is primarily attributed to its function as an ionophore, a molecule

that facilitates the transport of ions across lipid membranes.

Ionophore Activity
Narasin forms lipid-soluble, dynamically reversible complexes with monovalent cations, with a

preference for K+, Na+, and Rb+.[4][8][11][12] It acts as a carrier, mediating an electrically

neutral exchange-diffusion of these ions across cellular membranes.[4][8][11][12] This

disruption of the natural transmembrane ion gradients and electrical potentials has profound

effects on cellular function and metabolism, ultimately leading to cell death in susceptible

organisms.[4][5][8][11][12] Gram-negative bacteria are not susceptible because their cell walls

prevent the passage of these hydrophobic ionophore molecules.[5]

Caption: Narasin's ionophore mechanism of action.

Anticancer and Anti-inflammatory Signaling
Beyond its ionophoric properties, narasin has been shown to modulate specific cellular

signaling pathways, particularly in the context of cancer and inflammation.

NF-κB Signaling Inhibition: Narasin can dampen NF-κB signaling by suppressing the

phosphorylation of IκBα.[7][13][14][15] The NF-κB pathway is crucial in regulating immune
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responses, inflammation, cell proliferation, and apoptosis.[13][15]

Induction of Apoptosis: In glioma cells, narasin has been demonstrated to induce apoptosis

mediated by the tumor necrosis factor-related apoptosis-inducing ligand (TRAIL) through

endoplasmic reticulum (ER) stress.[13][16][17]

Inhibition of Cancer Metastasis: Studies in estrogen receptor-positive (ER+) breast cancer

models have shown that narasin can inhibit tumor metastasis and growth by inactivating the

TGF-β/SMAD3 and IL-6/STAT3 signaling pathways.[12]
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1. Sample Preparation
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4. Evaporation to Dryness
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

